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Compound of Interest

Compound Name: DISPERSE RED 65

Cat. No.: B076925 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

dyes is critical for a variety of applications, from textile manufacturing to biological staining. This

guide provides a detailed comparison of the performance characteristics of DISPERSE RED
65, a mono-azo dye, against common red anthraquinone disperse dyes. The information

presented is supported by available technical data and standardized testing protocols to aid in

informed decision-making.

Executive Summary
DISPERSE RED 65 demonstrates strong performance across key metrics, particularly in light

and wash fastness. Anthraquinone dyes, a major class of synthetic colorants, are known for

their bright colors and good light fastness. This guide will delve into a quantitative comparison

of their performance attributes, providing a clear overview for application-specific selection.

Chemical Structures at a Glance
DISPERSE RED 65 is a mono-azo dye with the chemical formula C18H18ClN5O2.[1]

Anthraquinone dyes are based on the core structure of anthraquinone and are valued for their

stability and color brightness.

Performance Data: A Side-by-Side Comparison
The following tables summarize the key performance indicators for DISPERSE RED 65 and

selected red anthraquinone dyes. The fastness properties are rated on a scale of 1 to 5 (for
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washing and perspiration) and 1 to 8 (for light fastness), with higher numbers indicating better

performance.

Table 1: Fastness Properties of DISPERSE RED 65

Property Test Method Rating

Light Fastness ISO 105-B02 6-7

Washing Fastness (Staining) ISO 105-C03 4-5

Washing Fastness (Fading) ISO 105-C03 5

Perspiration Fastness

(Staining)
ISO 105-E04 5

Perspiration Fastness (Fading) ISO 105-E04 5

Sublimation Fastness ISO 105-P01 4

Data sourced from technical data sheets.

Table 2: Fastness Properties of Red Anthraquinone Dyes

Dye Name C.I. Name
Light Fastness
(ISO 105-B02)

Washing
Fastness (ISO
105-C03)

Sublimation
Fastness (ISO
105-P01)

Disperse Red 60 60756 6 4-5 4

Disperse Red 82 11140 6-7 4-5 4

Disperse Red 92 60752 6-7 4-5 Not specified

Data compiled from various technical sources.[1][2][3][4]

Experimental Protocols
The performance data presented in this guide is based on standardized test methods

developed by the International Organization for Standardization (ISO) and the American
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Association of Textile Chemists and Colorists (AATCC). Adherence to these protocols ensures

reproducibility and comparability of results.

Light Fastness (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (Xenon arc lamp). A specimen of the textile is exposed

to the light source under specified conditions along with a set of blue wool references. The light

fastness is assessed by comparing the fading of the specimen with that of the references.[1]

Washing Fastness (ISO 105-C06 / C03)
This test evaluates the resistance of a textile's color to domestic or commercial laundering. A

specimen in contact with a specified adjacent fabric is laundered, rinsed, and dried. The

change in color of the specimen and the staining of the adjacent fabric are assessed using grey

scales.[5]

Perspiration Fastness (ISO 105-E04)
This method assesses the resistance of a textile's color to the effects of human perspiration.

The specimen, in contact with an adjacent fabric, is treated with a simulated alkaline and acidic

perspiration solution, and then subjected to a fixed mechanical pressure. The change in color

of the specimen and the staining of the adjacent fabric are evaluated using grey scales.

Sublimation Fastness (ISO 105-P01)
This test determines the resistance of a textile's color to sublimation during storage and

processing at elevated temperatures. The specimen is heated under controlled conditions, and

the staining of an adjacent undyed fabric is assessed.[1]

Potential Toxicological Pathways
Both azo and anthraquinone dyes have been the subject of toxicological studies. A key concern

with azo dyes is their potential to be reduced to aromatic amines, some of which are known

carcinogens. Both classes of dyes have been shown to induce oxidative stress, which can lead

to cellular damage. The following diagram illustrates a simplified potential pathway of dye-

induced cellular response.
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Caption: Simplified signaling pathway of potential dye-induced cellular toxicity.

Conclusion
Both DISPERSE RED 65 and the selected red anthraquinone dyes offer good to excellent

fastness properties, making them suitable for a range of applications where color stability is

important. DISPERSE RED 65 shows particularly high ratings for light and perspiration

fastness. The choice between these dyes will ultimately depend on the specific performance

requirements of the intended application, as well as considerations of cost and potential

toxicological profiles. The experimental protocols outlined provide a framework for conducting

in-house comparative studies to further inform the selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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